Cas no 52777-39-6 (1-[3-(methylamino)propyl]tricyclo[3.3.1.1~3,7~]decan-2-ol hydrochloride (1:1))

• Product Name: 1-[3-(methylamino)propyl]tricyclo[3.3.1.1~3,7~]decan-2-ol hydrochloride (1:1)
• CAS No: 52777-39-6
• MF: C₁₄H₂₆ClNO
• MW: 259.815343379974
• CID: 1584354
• PubChem ID: 40523
• Update Time: 2025-04-21

1-[3-(methylamino)propyl]tricyclo[3.3.1.1~3,7~]decan-2-ol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-[3-(methylamino)propyl]tricyclo[3.3.1.1~3,7~]decan-2-ol hydrochloride (1:1)
• 1-[3-(Methylamino)propyl]adamantan-2-ol hydrochloride (1:1)
• tricyclo[3.3.1.1~3,7~]decan-2-ol, 1-[3-(methylamino)propyl]-, hydrochloride (1:1)
• 1-[3-(methylamino)propyl]adamantan-2-ol,hydrochloride
• Adamantane, 2-hydroxy-1-(3-methylaminopropyl)-, hydrochloride
• 2-Hydroxy-N-methyl-1-adamantanepropanamine hydrochloride
• DTXSID50967230
• 52777-39-6
• 1-[3-(Methylamino)propyl]adamantan-2-ol--hydrogen chloride (1/1)
• Propylamine, 3-(2-hydroxy-1-adamantyl)-N-methyl-, hydrochloride
• 2-ADAMANTANOL, 1-(3-METHYLAMINOPROPYL)-, HYDROCHLORIDE

• Inchi： 1S/C14H25NO.ClH/c1-15-4-2-3-14-8-10-5-11(9-14)7-12(6-10)13(14)16;/h10-13,15-16H,2-9H2,1H3;1H
• InChI Key： KGFPEHPECNYMKJ-UHFFFAOYSA-N
• SMILES： Cl.OC1C2CC3CC(C2)CC1(CCCNC)C3

Computed Properties

• Exact Mass: 259.17048
• Monoisotopic Mass: 259.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26